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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

A Comparative Guide to the Lubricity of Apiezon
L and Other Hydrocarbon Greases

For researchers, scientists, and drug development professionals working in environments that
demand precise lubrication, particularly under vacuum conditions, the selection of an
appropriate grease is critical. Apiezon L, a hydrocarbon-based grease, is a well-established
option renowned for its low vapor pressure and excellent lubricating properties. This guide
provides an objective comparison of the lubricity of Apiezon L grease against other
hydrocarbon-based and alternative vacuum greases, supported by experimental data to inform
selection for specific applications.

Executive Summary

Apiezon L grease demonstrates robust lubricating capabilities, as evidenced by standardized
testing. While it is a pure hydrocarbon grease with no additives, its performance is comparable
to and, in some respects, surpassed by other specialized greases, particularly those formulated
with additives or synthetic base oils for enhanced lubricity under extreme pressure. This guide
will delve into the quantitative data, experimental methodologies, and a logical framework for
assessing grease lubricity to provide a comprehensive overview for informed decision-making.

Quantitative Lubricity Data

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1171838?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

The following table summarizes the key lubricity and physical property data for Apiezon L and a
selection of other hydrocarbon and alternative vacuum greases. The primary metric for
comparison is the Four-Ball Weld Load test (ASTM D2596), which indicates the maximum load
a grease can withstand before the lubricating film breaks and welding of the test balls occurs. A
higher value signifies superior extreme pressure lubricity.

Four-Ball Four-Ball
Grease . .
T Base Oil Thickener Weld Load Wear Scar NLGI Grade
ype
(kgf) (mm)
Apiezon L Hydrocarbon Hydrocarbon 150[1] Not specified Not specified
Apiezon H Hydrocarbon Hydrocarbon 250[1] Not specified Not specified
Apiezon M Hydrocarbon Hydrocarbon 140[1] Not specified Not specified
Apiezon N Hydrocarbon Hydrocarbon 150[1] Not specified Not specified
Apiezon N N
Hydrocarbon PTFE 450[1] Not specified Not specified
AP100
Apiezon " " "
Hydrocarbon Not specified 450[1] Not specified Not specified
AP101
Braycote Perfluoropoly
_ _ PTFE 500[2] 0.70[2] 2[2][3]
Micronic 803 ether

Note: Data for other common hydrocarbon greases from alternative manufacturers were not
readily available in the public domain, highlighting a potential gap in standardized reporting for

this category of lubricants. The comparison is therefore extended to include a high-

performance perfluoropolyether (PFPE) grease to provide a broader context for lubricity

performance in demanding applications.

Experimental Protocols

To ensure a clear understanding of the data presented, the methodologies for the key

experiments cited are detailed below.

Four-Ball Extreme Pressure (EP) Test (ASTM D2596)
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This test is a standard method for determining the extreme pressure properties of lubricating
greases.

Objective: To determine the load-carrying capacity of a grease, specifically its Weld Point and
Load-Wear Index.

Apparatus: A Four-Ball EP Tester, which consists of a rotating steel ball that is pressed against
three identical stationary steel balls held in a cup filled with the test grease.

Procedure:

e The four steel balls are thoroughly cleaned and placed in the test cup, which is then filled
with the grease sample.

o Aseries of 10-second runs are conducted with increasing loads applied to the rotating ball.
o After each run, the stationary balls are examined for wear scars.

e The test continues until the rotating ball welds to the stationary balls, indicating a
catastrophic failure of the lubricating film.

o The Weld Point is the lowest applied load at which welding occurs.

e The Load-Wear Index (LWI) is calculated from the wear scar diameters measured at loads
below the weld point.

Four-Ball Wear Test (ASTM D2266)

This test evaluates the wear-preventive characteristics of a lubricating grease under specified
conditions.

Objective: To determine the average wear scar diameter on the stationary balls.
Apparatus: A Four-Ball Wear Tester, similar in principle to the EP tester.

Procedure:
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e The test is conducted with a constant load (e.g., 40 kgf), speed (e.g., 1200 rpm), and
temperature (e.g., 75°C) for a fixed duration (e.g., 60 minutes).

o After the test, the three stationary balls are cleaned, and the diameter of the wear scar on
each ball is measured using a microscope.

e The average of these three wear scar diameters is reported. A smaller wear scar indicates
better wear protection.[2]

Lubricity Assessment Workflow

The following diagram illustrates the logical workflow for assessing the lubricity of a grease,
from initial selection to performance evaluation.
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Phase 1: Grease Selection Phase 2: Data Acquisition

Define Application Requirements
(Temperature, Load, Vacuum)

Gather Technical Data Sheets

Identify Potential Grease Candidates Review Standardized Test Data
(e.g., Apiezon L, Other Hydrocarbons) (ASTM D2596, ASTM D2266)

Identify Data Gaps

Phase 3: Experimental Verification (if necessary

Conduct Comparative Lubricity Tests

'

Analyze Experimental Results

Phase 4: Performange Evaluation & Selection

Compare Quantitative Lubricity Data

Assess Performance vs. Application Requirements

Final Grease Selection

Click to download full resolution via product page

Caption: A logical workflow for the assessment and selection of lubricating grease.
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Conclusion

Apiezon L is a reliable hydrocarbon grease with good lubricity, suitable for many vacuum and
laboratory applications. The provided data indicates that for applications requiring higher
extreme pressure resistance, other members of the Apiezon family, such as Apiezon H, AP100,
and AP101, offer enhanced performance. For the most demanding high-load applications, non-
hydrocarbon alternatives like the perfluoropolyether-based Braycote Micronic 803 may be more
suitable, exhibiting a significantly higher weld load. The selection of the optimal grease will
ultimately depend on a thorough evaluation of the specific operational conditions and
performance requirements of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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